Cas no 13147-25-6 (N-Ethyl-N-(2-hydroxyethyl)nitrosamine)

• Product Name: N-Ethyl-N-(2-hydroxyethyl)nitrosamine
• CAS No: 13147-25-6
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• MDL: MFCD01727871
• CID: 162038
• PubChem ID: 25742
• Update Time: 2025-10-28

N-Ethyl-N-(2-hydroxyethyl)nitrosamine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-(2-hydroxyethyl)nitrous amide
• N-Ethyl-N-(2-hydroxyethyl)nitrosamine
• Ethanol,2-(ethylnitrosoamino)-
• N-ETHYL-N-(2-HYDROXYETHYL)-NITROSOAMINE EP
• 2-(Ethylnitrosamino)ethanol
• EENA
• EHEN
• Ethyl(hydroxyethyl)nitrosamine
• Ethyl-2-hydroxyethylnitrosamine
• Ethylethanolnitrosamine
• N-Ethyl-N-hydroxyethylnitrosamine
• N-Ethyl-N-nitroso-2-aminoethanol
• N-Nitroso-aethyl-2-hydroxyaethylamin
• N-Nitrosoethyl-2-hydroxyethylamine
• N-Nitroso-ethyl-ethanolamin
• N-Nitrosoethylethanolamine
• N-nitroso-N-ethyl-2-hydroxy-ethylamine
• aethyl-aethanol-nitrosoamin
• 2-(ethylnitrosamino)-ethano
• n-nitrosoaethylaethanolamin
• 2-(Ethylnitrosoamino)ethanol
• Ethanol,2-(ethylnitrosoamino)
• N-Nitroso-N-ethyl-N-(2-hydroxyethyl)amine
• Ethanol, 2-(ethylnitrosamino)-
• N-Nitrosoaethylae
• C023845
• Ethanol, 2-(ethylnitrosoamino)-
• E0580
• 2-(ETHYL(NITROSO)AMINO)ETHAN-1-OL
• 2-[ethyl(nitroso)amino]ethan-1-ol
• AS-60562
• UNII-CB5Z268XDH
• 13147-25-6
• N-(2-HYDROXYETHYL)-N-ETHYLNITROSAMINE
• CHEMBL165916
• CCRIS 1024
• BRN 2073939
• T71710
• CB5Z268XDH
• SCHEMBL6304339
• Ethanol, 2-(ethylnitrosoamino)
• N-Nitrosoaethylaethanolamin [German]
• DTXSID40157062
• AKOS022180805
• EN300-216103
• 2-[ethyl(nitroso)amino]ethanol
• NS00121993
• Aethyl-aethanol-nitrosoamin [German]
• AlphaArbutin
• CHEBI:141568
• HNQBPUIXFDQDRJ-UHFFFAOYSA-N
• 2-(Ethylnitrosoamino)ethanol; N-(2-Hydroxyethyl)-N-ethylnitrosamine; N-Nitroso-2-(ethylamino)ethanol; N-Nitroso-N-ethyl-2-hydroxyethylamine; N-Nitrosoethyl-2-hydroxyethylamine;

• MDL： MFCD01727871
• Inchi： 1S/C4H10N2O2/c1-2-6(5-8)3-4-7/h7H,2-4H2,1H3
• InChI Key： HNQBPUIXFDQDRJ-UHFFFAOYSA-N
• SMILES： OCCN(CC)N=O

Computed Properties

• Exact Mass: 118.07400
• Monoisotopic Mass: 118.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.2188 (rough estimate)
• Boiling Point: 103°C/3mmHg(lit.)
• Flash Point: 119.2°C
• Refractive Index: 1.4710 to 1.4750
• PSA: 52.90000
• LogP: -0.01800
• Solubility: Not determined

N-Ethyl-N-(2-hydroxyethyl)nitrosamine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H341-H350
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• RTECS：KL0350000
• Storage Condition：0-10°C

Additional information on N-Ethyl-N-(2-hydroxyethyl)nitrosamine

N-Ethyl-N-(2-hydroxyethyl)nitrosamine (CAS No. 13147-25-6): An Overview

N-Ethyl-N-(2-hydroxyethyl)nitrosamine (CAS No. 13147-25-6) is a nitrosamine compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as N-EHN, is characterized by its unique chemical structure and biological activity. The compound consists of an ethyl group and a 2-hydroxyethyl group attached to a nitrosamine moiety, making it a versatile molecule with potential applications in various scientific and industrial contexts.

The chemical structure of N-EHN is defined by the formula C₄H₁₀N₂O₂. Its molecular weight is 118.13 g/mol, and it exists as a colorless or pale yellow liquid at room temperature. The compound's solubility in water is moderate, and it is miscible with many organic solvents, which makes it suitable for use in various chemical reactions and formulations.

In recent years, the study of nitrosamines has become increasingly important due to their potential health implications. Nitrosamines are a class of compounds that can form under certain conditions, such as during the curing of meats or the degradation of certain pharmaceuticals. N-EHN is one such nitrosamine that has been studied for its biological effects, particularly its potential carcinogenic properties.

Research has shown that N-EHN can induce DNA damage and mutations in cells, which may contribute to the development of cancer. However, the mechanisms by which this occurs are complex and not yet fully understood. Studies have also explored the role of N-EHN in other biological processes, such as inflammation and oxidative stress. These findings have important implications for both basic research and applied science.

In the context of pharmaceutical research, N-EHN has been used as a tool to study the effects of nitrosamines on cellular processes. For example, it has been employed in in vitro studies to investigate the mechanisms of DNA repair and cell cycle regulation. These studies have provided valuable insights into the molecular pathways involved in nitrosamine-induced toxicity.

Beyond its use in research, N-EHN has potential applications in the development of new drugs and therapies. For instance, understanding the mechanisms by which N-EHN causes DNA damage can inform the design of more effective cancer treatments. Additionally, the compound's ability to induce oxidative stress may be harnessed for therapeutic purposes in conditions where oxidative stress plays a role.

The environmental impact of nitrosamines, including N-EHN, is another area of active research. Nitrosamines can be released into the environment through various industrial processes and can persist for extended periods. Studies have shown that exposure to these compounds can have adverse effects on aquatic organisms and other wildlife. Therefore, efforts are underway to develop methods for detecting and mitigating the presence of nitrosamines in environmental samples.

In conclusion, N-Ethyl-N-(2-hydroxyethyl)nitrosamine (N-EHN) (CAS No. 13147-25-6) is a multifaceted compound with significant implications for both scientific research and practical applications. Its unique chemical properties and biological activities make it an important subject of study in various fields. As research continues to advance, our understanding of this compound will likely lead to new insights and innovations in chemistry, biology, and pharmacology.